N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide

• IUPAC Name: N-(6-bromo-4-oxo-3H-pyrido[2,3-d]pyrimidin-2-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H13BrN4O2/c1-12(2,3)10(19)17-11-15-8-7(9(18)16-11)4-6(13)5-14-8/h4-5H,1-3H3,(H2,14,15,16,17,18,19)
• InChI Key: YWBHXANUFSSMNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=NC2=C(C=C(C=N2)Br)C(=O)N1
• Molecular Formula: C12H13BrN4O2
• Molecular Weight: 325.16 g/mol

Description

“N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” is a chemical compound. Its molecular formula is C12H13BrN4O2.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new derivative of pyrido [2,3- d ]pyrimidine was synthesized based on 2-aminonicotinic acid as the starting material. The process included esterification, bromination, cyclization, and substitution reactions.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like X-ray diffraction. Density Functional Theory (DFT) calculations have been used to optimize the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” include its molecular formula C12H13BrN4O2. Other properties like melting point, boiling point, and density are not explicitly mentioned in the available literature.

Scientific Research Applications

Antitumor Activity

Pyrido[2,3-d]pyrimidine derivatives have demonstrated antitumor potential. . Further research could explore its mechanism of action and potential as an anticancer drug.

Antiviral Properties

The pyrido[2,3-d]pyrimidine core has been investigated for antiviral activity. .

Antibacterial Effects

Compounds related to pyrido[2,3-d]pyrimidine have shown antibacterial properties. .

Anti-Inflammatory Potential

Inflammation plays a crucial role in various diseases. Pyrido[2,3-d]pyrimidine derivatives, including our compound, might exhibit anti-inflammatory effects. .

Cardiovascular Applications

Some pyrido[2,3-d]pyrimidine derivatives possess cardiotonic properties. .

Antihistaminic Activity

Histamine receptors are involved in allergic responses. Pyrido[2,3-d]pyrimidine derivatives have been studied as potential antihistaminic agents. .

Safety and Hazards

The safety data sheet for “N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” indicates that it has acute oral toxicity (Category 4, H302) according to the GHS classification in accordance with 29 CFR 1910 (OSHA HCS).

Future Directions

“N-(6-bromo-4-hydroxypyrido[2,3-d]pyrimidin-2-yl)pivalamide” and similar compounds could be further explored for their potential therapeutic applications. The wide range of biological activities displayed by pyrido [2,3- d ]pyrimidine derived compounds makes them interesting targets for future research.

Mechanism of Action

Target of Action

Compounds bearing a pyrido[2,3-d]pyrimidine scaffold, like the one , have been known to possess a wide range of biological properties, such as antitumoral, antibacterial, anti-inflammatory, and antimicrobial activities .

Mode of Action

It’s worth noting that pyrido[2,3-d]pyrimidine derivatives have been studied for their potential in the development of new therapies .

Biochemical Pathways

Given the broad range of biological activities associated with pyrido[2,3-d]pyrimidine derivatives, it can be inferred that multiple pathways could potentially be affected .

Pharmacokinetics

The compound’s predicted density is approximately 1±01 g/cm3 .

Result of Action

Compounds with a similar pyrido[2,3-d]pyrimidine scaffold have demonstrated antitumor, antibacterial, anti-inflammatory, and antimicrobial activities .